N-cyclopropyl-2-(4-methoxyphenoxy)propanamide

• IUPAC Name: N-cyclopropyl-2-(4-methoxyphenoxy)propanamide
• InChI: InChI=1S/C13H17NO3/c1-9(13(15)14-10-3-4-10)17-12-7-5-11(16-2)6-8-12/h5-10H,3-4H2,1-2H3,(H,14,15)
• InChI Key: VPXODKNHORHDBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CC1)OC2=CC=C(C=C2)OC
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-cyclopropyl-2-(4-methoxyphenoxy)propanamide often involves cyclopropanation processes and optimization techniques. For instance, Bouali et al. (2013) described the synthesis of a related compound, 4-((2,2-dichlorocyclopropyl)methyl)-2-methoxyphenol, using cyclopropanation and Response Surface Methodology to determine optimal conditions for the cyclopropanation reaction of eugenol (Bouali, Rhazri, Hamri, Zaiter, Ouchetto, Hafid, Khouili, Batal, & Hasib, 2013). This provides insight into the methodologies that could be adapted for synthesizing N-cyclopropyl-2-(4-methoxyphenoxy)propanamide.

Molecular Structure Analysis

The molecular structure of compounds containing cyclopropane rings and methoxyphenoxy groups has been extensively studied using techniques such as NMR, X-ray diffraction, and computational methods. For example, Lu et al. (2021) synthesized and determined the crystal structure of a molecule with a related structure, which showed significant inhibitory activity against some cancer cell lines, highlighting the importance of structural analysis in understanding the bioactivity of such compounds (Lu, Zhao, Sun, Ji, Huang, & Ge, 2021).

Chemical Reactions and Properties

Chemical reactions involving cyclopropane rings and methoxyphenoxy groups can lead to a variety of interesting compounds with diverse properties. For instance, the cyclopropanation reaction is a key step in the synthesis of many cyclopropyl-containing compounds, which can be achieved through different catalytic systems and reaction conditions. The cyclopropanation reactions often exhibit high levels of stereoselectivity and regioselectivity, as demonstrated by Zheng et al. (2019) in their study on Rh(III)-catalyzed enantio- and diastereoselective C-H cyclopropylation (Zheng, Zhou, Zhu, Zhai, Xu, Duan, Yi, & Li, 2019).